Cas no 2418708-95-7 (Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate)

• Product Name: Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate
• CAS No: 2418708-95-7
• MF: C₁₇H₂₃FO₅SSi
• MW: 386.510428667068
• CID: 5678529
• PubChem ID: 165771550
• Update Time: 2025-08-02

Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2418708-95-7
• tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate
• EN300-26628532
• Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate

• Inchi： 1S/C17H23FO5SSi/c1-12-13(8-9-25(5,6)7)10-14(16(19)22-17(2,3)4)11-15(12)23-24(18,20)21/h10-11H,1-7H3
• InChI Key： CSYBHBUPOMGSGW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(C#C[Si](C)(C)C)=C1C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 386.10194970g/mol
• Monoisotopic Mass: 386.10194970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų

Additional information on Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate

Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate

The compound Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate (CAS No. 2418708-95-7) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including materials science, organic synthesis, and pharmaceutical research.

The molecular structure of this compound is characterized by a benzoate backbone, which serves as the central framework. The tert-butyl group attached to the benzoate moiety provides steric protection, while the fluorosulfonyl oxy group introduces electronic effects that enhance reactivity. Additionally, the presence of a trimethylsilyl ethynyl substituent adds a unique functionality, making this compound versatile for various chemical transformations.

Recent studies have highlighted the importance of fluorosulfonyl groups in modern organic chemistry. These groups are known for their ability to stabilize reactive intermediates and facilitate challenging transformations. In the case of this compound, the fluorosulfonyl oxy group plays a crucial role in enabling selective reactivity during synthesis. This makes the compound an attractive candidate for use as an intermediate in the construction of bioactive molecules and advanced materials.

The trimethylsilyl ethynyl substituent is another key feature of this compound. Silyl-protected acetylenes are widely used in click chemistry and other coupling reactions due to their stability and reactivity. The presence of this group in the molecule allows for easy functionalization and integration into larger molecular frameworks. Recent advancements in silylation techniques have further enhanced the utility of such compounds in organic synthesis.

From a synthetic perspective, this compound is typically prepared through multi-step processes involving precise control over reaction conditions. The synthesis begins with the preparation of the benzoate backbone, followed by selective substitution reactions to introduce the functional groups. The use of modern catalytic systems and advanced purification techniques ensures high yields and excellent purity of the final product.

One of the most promising applications of this compound lies in its use as a building block for constructing bioactive molecules. The combination of steric protection provided by the tert-butyl group and the electronic effects introduced by the fluorosulfonyl oxy group makes it an ideal candidate for use in medicinal chemistry. Researchers have explored its potential as a precursor for drugs targeting various therapeutic areas, including cancer and inflammatory diseases.

In addition to its role in drug discovery, this compound has also found applications in materials science. The trimethylsilyl ethynyl substituent enables the formation of robust carbon-carbon bonds, which are essential for creating high-performance materials such as polymers and nanomaterials. Recent studies have demonstrated its utility in synthesizing novel materials with tailored mechanical and electronic properties.

The stability and reactivity of this compound make it an attractive candidate for use in industrial processes as well. Its ability to undergo selective transformations under mild conditions reduces energy consumption and waste generation, aligning with current sustainability goals in chemical manufacturing.

In conclusion, Tert-butyl 3-[(fluorosulfonyl)oxy]-4-methyl-5-[2-(trimethylsilyl)ethynyl]benzoate (CAS No. 2418708-95-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups provides researchers with a powerful tool for advancing scientific discovery and innovation.